Cas no 1471262-12-0 (1H-Pyrazolo[4,3-b]pyridine, 1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 1H-Pyrazolo[4,3-b]pyridine, 1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1471262-12-0
• MF: C₁₃H₁₈BN₃O₂
• MW: 259.111922740936
• CID: 5101103
• Update Time: 2025-07-25

1H-Pyrazolo[4,3-b]pyridine, 1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-b]pyridine, 1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan -2-yl)-1H-pyrazolo[4,3-b]pyridine

• Inchi： 1S/C13H18BN3O2/c1-12(2)13(3,4)19-14(18-12)9-6-11-10(15-7-9)8-16-17(11)5/h6-8H,1-5H3
• InChI Key： BEAMUVCVSZCAMJ-UHFFFAOYSA-N
• SMILES： C12C=NN(C)C1=CC(B1OC(C)(C)C(C)(C)O1)=CN=2

Additional information on 1H-Pyrazolo[4,3-b]pyridine, 1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Introduction to 1H-Pyrazolo[4,3-b]pyridine, 1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) and Its Significance in Modern Chemical Research

The compound with the CAS number 1471262-12-0, identified as 1H-Pyrazolo[4,3-b]pyridine, 1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), represents a fascinating intersection of heterocyclic chemistry and advanced synthetic methodologies. This molecule has garnered significant attention in the scientific community due to its unique structural framework and its potential applications in pharmaceutical development and material science. The pyrazolo[4,3-b]pyridine core is a privileged scaffold known for its biological activity and versatility in medicinal chemistry.

At the heart of this compound lies the 1-methyl substituent at the 1-position of the pyrazolo[4,3-b]pyridine ring system. This modification imparts specific electronic and steric properties that can influence the compound's reactivity and interactions with biological targets. The presence of a boronic acid ester group at the 6-position, specifically (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), enhances its utility in cross-coupling reactions such as Suzuki-Miyaura coupling. This functionality is particularly valuable in constructing more complex molecular architectures and has been widely employed in the synthesis of novel heterocycles and pharmacophores.

Recent advancements in synthetic chemistry have highlighted the importance of boronic acid esters in drug discovery pipelines. The stability and compatibility of these groups under various reaction conditions make them indispensable tools for constructing biaryl systems, which are prevalent in many bioactive molecules. The CAS number 1471262-12-0 compound exemplifies how strategic functionalization can enhance synthetic accessibility while maintaining or improving pharmacological properties.

In the realm of medicinal chemistry, the pyrazolo[4,3-b]pyridine scaffold has been extensively studied for its potential as a kinase inhibitor. Several derivatives have shown promising activity against various kinases involved in cancer pathways. The 1-methyl group in this compound may play a crucial role in modulating binding affinity and selectivity by influencing both electronic distribution and steric interactions within the binding pocket of target proteins. Additionally, the boronic acid ester moiety opens up possibilities for further derivatization through transition-metal-catalyzed reactions.

The use of (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) as a protecting group for boronic acids is particularly noteworthy. This bulky substituent not only enhances stability but also minimizes unwanted side reactions during multi-step syntheses. Such features are critical when developing complex molecules intended for clinical use. The ability to efficiently introduce and remove this group without compromising overall molecular integrity underscores its utility in modern synthetic strategies.

Current research trends indicate that heterocyclic compounds continue to be a cornerstone of drug discovery efforts. The CAS number 1471262-12-0 derivative aligns with this trend by combining a biologically relevant scaffold with advanced synthetic handles. Its potential applications extend beyond pharmaceuticals to include materials science applications such as organic electronics and luminescent materials. The pyrazolo[4,3-b]pyridine core is known for its electron-deficient nature and can be further functionalized to exhibit desired optoelectronic properties.

The boronic acid ester functionality also facilitates polymerization reactions through living polymerization techniques like atom transfer radical polymerization (ATRP). This approach allows for the creation of polymers with precise control over molecular weight and architecture—a critical factor in developing advanced materials for drug delivery systems or smart coatings. By integrating such functionalities into a single molecular framework, 1H-Pyrazolo[4,3-b]pyridine, 1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) offers a versatile platform for interdisciplinary research.

In conclusion, 1H-Pyrazolo[4,3-b]pyridine, with its unique substitution pattern and boronic acid ester moiety, CAS number 1471262-12-0, stands as a testament to the ingenuity of modern synthetic chemists. Its potential applications span multiple domains including pharmaceuticals, materials science, and advanced functional materials. As research continues to uncover new methodologies for utilizing heterocyclic scaffolds, this compound will undoubtedly play an important role in shaping future scientific advancements.